Cas no 2137098-12-3 (1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-)

1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- structure
2137098-12-3 structure
Product Name:1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
CAS No:2137098-12-3
MF:C14H25NO3
MW:255.353204488754
CID:5293065
Update Time:2023-08-25

1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
    • Inchi: 1S/C14H25NO3/c1-10(2)11(16)14(6)8-7-9-15(14)12(17)18-13(3,4)5/h10H,7-9H2,1-6H3/t14-/m0/s1
    • InChI Key: GKBBUTJPBBRPAY-AWEZNQCLSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@@]1(C)C(C(C)C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 343
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.6

1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Pricemore >>

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